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Compound of Interest

Compound Name:
Tetrazine-PEG4-oxyamine

hydrochloride

Cat. No.: B12415591 Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions

regarding the use of Tetrazine-PEG4-oxyamine for bioorthogonal labeling, with a specific focus

on identifying and mitigating off-target labeling and high background signals.

Frequently Asked Questions (FAQs)
Q1: What is Tetrazine-PEG4-oxyamine and how does it work?

Tetrazine-PEG4-oxyamine is a heterobifunctional linker molecule designed for a two-step

labeling strategy.[1] It contains two key reactive groups:

Oxyamine (-O-NH₂): This group reacts specifically with aldehyde or ketone functional groups

to form a stable oxime bond.[2] This is often used to target biomolecules that have been

enzymatically or chemically modified to present a carbonyl group (e.g., periodate-treated

glycoproteins).

Tetrazine: This moiety is a highly reactive diene that participates in an inverse-electron-

demand Diels-Alder (IEDDA) cycloaddition with a strained alkene, most commonly a trans-

cyclooctene (TCO).[1][3] This "click chemistry" reaction is extremely fast and bioorthogonal,

meaning it proceeds efficiently in complex biological media without interfering with native

functional groups.[1][4]
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PEG4 Spacer: The 4-unit polyethylene glycol chain is a hydrophilic spacer that improves the

reagent's solubility in aqueous buffers, reduces aggregation, and minimizes steric hindrance

between the labeled molecule and its binding partner.[1][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://conju-probe.com/product/tetrazine-peg4-oxyamine/
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Oxime Ligation

Step 2: IEDDA Click Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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